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Compound of Interest

Compound Name: Cyclopentanemethanol

Cat. No.: B1149391 Get Quote

This guide provides critical safety and logistical information for the handling and disposal of

Cyclopentanemethanol, tailored for researchers, scientists, and drug development

professionals. The following procedural guidance is designed to ensure safe laboratory

practices and mitigate risks associated with the use of this chemical.

Hazard Identification and Personal Protective
Equipment (PPE)
Cyclopentanemethanol is classified as a hazardous substance and a combustible liquid.[1][2]

It is irritating to the eyes, respiratory system, and skin.[1][3] Ingestion may cause lung damage

due to aspiration into the lungs.[1] Symptoms of overexposure can include headache,

dizziness, tiredness, nausea, and vomiting.[4] Therefore, strict adherence to recommended

personal protective equipment is mandatory.

Recommended Personal Protective Equipment (PPE)
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Protection Type Specific Recommendations Rationale

Eye/Face Protection

Safety glasses with side

shields or chemical goggles.[1]

A face shield may be required

if there is a risk of large

splashes.[5]

To protect against splashes

and vapors that can cause

serious eye irritation.[1][6]

Skin Protection

Chemical-resistant gloves

(e.g., PVC).[1] For prolonged

contact, gloves with a higher

protection class are

recommended.[1] Wear a lab

coat or overalls and an apron.

[1]

To prevent skin irritation and

inflammation.[1][6] Open cuts

or abraded skin should not be

exposed.[1]

Respiratory Protection

Use in a well-ventilated area,

with local exhaust ventilation

typically required.[1][2] If

overexposure risk exists, an

approved respirator (e.g., Type

A filter) is necessary.[1]

To avoid inhalation of vapors

which can cause respiratory

irritation, drowsiness, and

dizziness.[1][6]

Footwear
Closed-toe, closed-heel shoes

that cover the entire foot.[5]

To protect against spills and

potential chemical contact.

Quantitative Data Summary
The following table summarizes key quantitative data for Cyclopentanemethanol.
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Property Value Source

CAS Number 3637-61-4 [2]

Molecular Formula C₆H₁₂O

Molecular Weight 100.16 g/mol

Appearance Colorless liquid [4][7]

Boiling Point 162-163 °C [7]

Flash Point 62 °C (143.6 °F) - closed cup [2][7]

Density 0.926 g/mL at 25 °C [7]

Refractive Index n20/D 1.458

Operational and Disposal Plans
Handling and Storage:

Avoid all personal contact, including inhalation of vapors.[1]

Keep away from heat, sparks, open flames, and other ignition sources.[2][4][7]

Store in a cool, dry, well-ventilated area in tightly closed original containers.[1][2][7]

Store away from incompatible materials such as strong oxidizing agents, acid anhydrides,

and acid chlorides.[2][4][7]

Disposal Plan:

All waste must be handled in accordance with local, state, and federal regulations.[1]

Dispose of contents and container to an approved waste disposal plant.[2][4]

Do not allow wash water from cleaning equipment to enter drains; collect it for treatment

before disposal.[1]

Consult with a licensed professional waste disposal service to dispose of this material.
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Emergency Procedures
First-Aid Measures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under

the eyelids. Get medical attention.[2][4]

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing and shoes. Get medical attention.[2][4]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Consult a

physician.[4][7]

Ingestion: Do NOT induce vomiting. Clean mouth with water and get medical attention.[2][4]

[7]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[2][7] Water mist can be used to cool closed containers.[2][4]

Specific Hazards: The substance is a combustible liquid.[2] Containers may explode when

heated.[2][4] Hazardous combustion products include carbon monoxide and carbon dioxide.

[2]

Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

gear.[2][4]

Experimental Workflow Diagram
The following diagram outlines the procedural workflow for handling a chemical spill of

Cyclopentanemethanol.
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Cyclopentanemethanol Spill Response Workflow

Spill Occurs

Evacuate Immediate Area & Alert Personnel

Don Appropriate PPE
(Gloves, Goggles, Respirator if needed)

Ensure Adequate Ventilation

Remove All Ignition Sources

Contain Spill with Inert Absorbent Material
(e.g., sand, earth)

Collect Absorbed Material into a Closed Container

Clean Spill Area with Soap and Water

Dispose of Waste According to Regulations

Report the Incident

Click to download full resolution via product page

Caption: Workflow for managing a Cyclopentanemethanol spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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